Cas no 64942-62-7 (3,4-Dichloro-6-phenylpyridazine)

• Product Name: 3,4-Dichloro-6-phenylpyridazine
• CAS No: 64942-62-7
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• MDL: MFCD12828180
• CID: 58248
• PubChem ID: 13163231
• Update Time: 2025-05-20

3,4-Dichloro-6-phenylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-6-phenylpyridazine
• 3-Phenyl-5,6-dichloropyridazine
• Pyridazine, 3,4-dichloro-6-phenyl-
• dichlorophenylpyridazine
• Pyridazine,3,4-dichloro-6-phenyl
• HD-0710
• DGKIYVQEFBTNMF-UHFFFAOYSA-N
• DTXSID00523845
• CS-0326735
• 3,4-dichloro-6-phenyl-pyridazine
• AKOS005073030
• A867787
• 64942-62-7
• FT-0681317
• 3.4-dichloro-6-phenylpyridazine
• J-511137
• MFCD12828180
• SCHEMBL581664
• DB-028567

• MDL： MFCD12828180
• Inchi： 1S/C10H6Cl2N2/c11-8-6-9(13-14-10(8)12)7-4-2-1-3-5-7/h1-6H
• InChI Key： DGKIYVQEFBTNMF-UHFFFAOYSA-N
• SMILES： ClC1=C(N=NC(=C1)C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 223.99100
• Monoisotopic Mass: 223.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.363
• Melting Point: 164-165°
• PSA: 25.78000
• LogP: 3.45040

3,4-Dichloro-6-phenylpyridazine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3,4-Dichloro-6-phenylpyridazine

3,4-Dichloro-6-phenylpyridazine: A Comprehensive Overview

3,4-Dichloro-6-phenylpyridazine (CAS No. 64942-62-7) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the pyridazine family, which is a six-membered ring containing two nitrogen atoms at positions 1 and 2. The presence of chlorine substituents at positions 3 and 4, along with a phenyl group at position 6, imparts unique electronic and structural properties to this molecule. Recent studies have highlighted its potential applications in drug design, optoelectronic materials, and as a precursor for advanced organic compounds.

The synthesis of 3,4-dichloro-6-phenylpyridazine involves a multi-step process that typically begins with the preparation of pyridazine derivatives. One common approach is the chlorination of pyridazine using chlorine gas or other chlorinating agents under controlled conditions. The subsequent introduction of the phenyl group at position 6 is achieved through nucleophilic aromatic substitution or coupling reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets the stringent requirements of modern chemical applications.

The electronic structure of 3,4-dichloro-6-phenylpyridazine has been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the molecule exhibits a high degree of conjugation due to the alternating single and double bonds in the pyridazine ring. The presence of electron-withdrawing chlorine atoms at positions 3 and 4 further enhances the molecule's electron-deficient nature, making it an attractive candidate for various chemical reactions. Recent findings suggest that this property could be exploited in designing new materials for solar cells and light-emitting diodes (LEDs).

In terms of physical properties, 3,4-dichloro-6-phenylpyridazine is known for its high thermal stability and moderate solubility in organic solvents. Its melting point is approximately 180°C, making it suitable for use in high-temperature applications. The compound also exhibits strong UV absorption characteristics, which have been leveraged in the development of UV-resistant coatings and polymers. Recent research has focused on enhancing these properties through functionalization with other groups, leading to novel materials with tailored optical and electronic properties.

The application of 3,4-dichloro-6-phenylpyridazine in drug design has been a topic of intense research interest. Due to its ability to act as a scaffold for bioactive molecules, this compound has been used as a starting material for synthesizing potential antitumor agents and antibiotics. For instance, studies have shown that derivatives of this compound can inhibit certain enzymes involved in cancer cell proliferation. These findings underscore its potential role in developing new therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 3,4-dichloro-6-phenylpyridazine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working on cutting-edge materials and drug development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.